4-Nitro-2-(3-phenylpropylamino)benzoate
4-Nitro-2-(3-phenylpropylamino)benzoate
Brand Name:
Vulcanchem
CAS No.:
158913-21-4
VCID:
VC0119924
InChI:
InChI=1S/C16H16N2O4/c19-16(20)14-9-8-13(18(21)22)11-15(14)17-10-4-7-12-5-2-1-3-6-12/h1-3,5-6,8-9,11,17H,4,7,10H2,(H,19,20)/p-1
SMILES:
C1=CC=C(C=C1)CCCNC2=C(C=CC(=C2)[N+](=O)[O-])C(=O)[O-]
Molecular Formula:
C16H15N2O4-
Molecular Weight:
299.3 g/mol
4-Nitro-2-(3-phenylpropylamino)benzoate
CAS No.: 158913-21-4
Main Products
VCID: VC0119924
Molecular Formula: C16H15N2O4-
Molecular Weight: 299.3 g/mol
| CAS No. | 158913-21-4 |
|---|---|
| Product Name | 4-Nitro-2-(3-phenylpropylamino)benzoate |
| Molecular Formula | C16H15N2O4- |
| Molecular Weight | 299.3 g/mol |
| IUPAC Name | 4-nitro-2-(3-phenylpropylamino)benzoate |
| Standard InChI | InChI=1S/C16H16N2O4/c19-16(20)14-9-8-13(18(21)22)11-15(14)17-10-4-7-12-5-2-1-3-6-12/h1-3,5-6,8-9,11,17H,4,7,10H2,(H,19,20)/p-1 |
| Standard InChIKey | OTSBHGGBOIOBCD-UHFFFAOYSA-M |
| SMILES | C1=CC=C(C=C1)CCCNC2=C(C=CC(=C2)[N+](=O)[O-])C(=O)[O-] |
| Canonical SMILES | C1=CC=C(C=C1)CCCNC2=C(C=CC(=C2)[N+](=O)[O-])C(=O)[O-] |
| Synonyms | 4-nitro-2-(3-phenylpropylamino)benzoate 4-NPPB |
| PubChem Compound | 133052 |
| Last Modified | Nov 11 2021 |
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